Cas no 66769-01-5 (1-Benzothiepin, 4-chloro-5-phenyl-)

• Product name: 1-Benzothiepin, 4-chloro-5-phenyl-
• CAS No: 66769-01-5
• MF: C₁₆H₁₁ClS
• MW: 270.776541948318
• CID: 395824
• PubChem ID: 12433501

1-Benzothiepin, 4-chloro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Benzothiepin, 4-chloro-5-phenyl-
• 4-chloro-5-phenyl-1-benzothiepine
• 66769-01-5
• DTXSID10498111

• Inchi： InChI=1S/C16H11ClS/c17-14-10-11-18-15-9-5-4-8-13(15)16(14)12-6-2-1-3-7-12/h1-11H
• InChI Key： ZJMOZECCDKJXJZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C=CSC3=CC=CC=C32)Cl

Computed Properties

• Exact Mass: 270.02713
• Monoisotopic Mass: 270.0269992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0